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Compound of Interest

Compound Name: m-PEG5-triethoxysilane

Cat. No.: B1193054 Get Quote

Introduction

Surface modification of glass slides is a critical technique in biotechnology, diagnostics, and

drug development. The covalent attachment of Poly(ethylene glycol) (PEG) to a glass surface,

a process known as PEGylation, creates a hydrophilic and bio-inert layer. This layer is highly

effective at resisting the non-specific adsorption of proteins, cells, and other biomolecules.[1][2]

[3] m-PEG5-triethoxysilane is a heterobifunctional molecule designed for this purpose. The

triethoxysilane group reacts with hydroxyl groups on the glass surface to form stable covalent

siloxane bonds, while the methoxy-terminated PEG chain provides the anti-fouling properties.

[1][4] These application notes provide detailed protocols for cleaning, modifying, and

characterizing glass slides with m-PEG5-triethoxysilane to create low-binding surfaces for

sensitive biological assays.

Mechanism of Surface Modification

The surface modification process involves the silanization of the glass surface. Glass is rich in

silicon dioxide (SiO₂), which presents hydroxyl (-OH) groups on its surface, especially after

activation. The triethoxysilane moiety of the m-PEG5-triethoxysilane molecule first hydrolyzes

in the presence of trace amounts of water to form reactive silanol groups (-Si-OH). These

silanols then condense with the hydroxyl groups on the glass surface, forming stable covalent

siloxane bonds (-Si-O-Si). Neighboring silane molecules can also cross-link with each other,

creating a durable monolayer. The flexible, hydrophilic PEG chains extend from the surface,
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creating a hydrated layer that sterically hinders the approach of proteins and prevents their

non-specific binding.[2]
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Glass Surface

PEG-Silane Molecule Reaction Steps Modified Surface

Glass (Si-OH)

2. Condensationm-PEG5-triethoxysilane
(CH₃O-(CH₂CH₂O)₅-(CH₂)₃-Si(OCH₂CH₃)₃)

1. Hydrolysis
(+ H₂O)

Reactive Silanols
PEGylated Glass Surface

(Glass-Si-O-PEG)
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Start:
Unmodified Glass Slides

Step 1: Cleaning
(Solvents/Piranha)

Step 2: Drying
(Nitrogen Stream + Oven)

Step 3: Silanization
(Immerse in m-PEG5-triethoxysilane solution)

Step 4: Rinsing
(Anhydrous Solvent)

Step 5: Drying
(Nitrogen Stream)

Step 6: Curing
(Oven Bake)

Finish:
PEGylated Glass Slides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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